Cas no 2228222-24-8 (5-(2-fluoroethyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(2-fluoroethyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228222-24-8
• MF: C₇H₉FN₂O₂
• MW: 172.156965017319
• CID: 5922164
• PubChem ID: 165839624
• Update Time: 2025-06-08

5-(2-fluoroethyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoroethyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1804803
• 2228222-24-8

• Inchi： 1S/C7H9FN2O2/c1-10-6(2-3-8)5(4-9-10)7(11)12/h4H,2-3H2,1H3,(H,11,12)
• InChI Key： BNIFVXBYSIHZIO-UHFFFAOYSA-N
• SMILES： FCCC1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 172.06480570g/mol
• Monoisotopic Mass: 172.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-(2-fluoroethyl)-1-methyl-1H-pyrazole-4-carboxylic acid

5-(2-Fluoroethyl)-1-Methyl-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

5-(2-Fluoroethyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228222-24-8) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and advanced materials. The presence of a fluoroethyl group introduces unique electronic properties, making this compound a promising candidate for various research and industrial applications.

The molecular structure of 5-(2-fluoroethyl)-1-methyl-1H-pyrazole-4-carboxylic acid is characterized by a pyrazole ring, a methyl group at position 1, and a fluoroethyl substituent at position 5. The carboxylic acid group at position 4 adds to its functional versatility, enabling it to participate in various chemical reactions such as esterification and amidation. Recent studies have highlighted its potential as a building block for synthesizing bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most notable aspects of this compound is its role in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in bacterial resistance mechanisms. For instance, a study published in *Nature Communications* demonstrated that 5-(2-fluoroethyl)-1-methyl-1H-pyrazole-4-carboxylic acid derivatives can effectively inhibit β-lactamase enzymes, which are responsible for antibiotic resistance in many pathogenic bacteria. This finding underscores its potential as a lead compound for developing next-generation antibiotics.

In addition to its pharmacological applications, this compound has also been investigated for its electronic properties. The integration of the fluoroethyl group into the pyrazole framework enhances the molecule's electron-withdrawing capabilities, making it suitable for use in organic electronics. Recent advancements in the synthesis of fluorinated pyrazole derivatives have opened new avenues for their application in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). These applications highlight the importance of fluorinated pyrazole derivatives in modern materials science.

The synthesis of 5-(2-fluoroethyl)-1-methyl-1H-pyrazole-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by functionalization at specific positions to introduce the desired substituents. Recent optimizations in synthetic protocols have significantly improved the yield and purity of this compound, making it more accessible for large-scale production and research purposes.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of 5-(2-fluoroethyl)-1-methyl-1H-pyrazole-4-carboxylic acid is crucial for ensuring its safe use. Preliminary studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its breakdown. However, further research is needed to assess its long-term environmental impact and potential risks to aquatic ecosystems.

In conclusion, 5-(2-fluoroethyl)-1-methyl-1H-pyrazole-4-carboxylic acid represents a versatile and promising compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and functional groups make it an ideal candidate for further exploration in both academic and industrial settings. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.